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Compound of Interest

Compound Name:
2,5-Dioxopyrrolidin-1-yl 3-

(tritylthio)propanoate

Cat. No.: B170139 Get Quote

S-Trityl-3-mercaptopropionic acid N-hydroxysuccinimidyl ester, commonly abbreviated as

Mpa(Trt)-Osu, is a specialized chemical reagent designed for bioconjugation and solid-phase

peptide synthesis (SPPS). It serves as a linker, enabling the covalent attachment of a thiol-

protected mercaptopropionic acid moiety to primary amine groups on molecules such as

proteins, peptides, or other substrates.

The molecule's utility is derived from its trifunctional nature:

N-hydroxysuccinimidyl (Osu) Ester: A highly reactive group that specifically targets primary

amines to form stable amide bonds.

3-Mercaptopropionic acid (Mpa) Backbone: A short spacer that introduces a flexible three-

carbon chain.

Trityl (Trt) Protecting Group: A bulky, acid-labile group that masks the reactive thiol (-SH) of

the Mpa backbone, preventing unwanted side reactions until its strategic removal is desired.

[1][2]

This guide provides a comprehensive overview of the chemical properties, hazards, and

requisite handling protocols for Mpa(Trt)-Osu to ensure its safe and effective use in a research

environment.

Section 1: Core Chemistry and Mechanism of Action
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The functionality of Mpa(Trt)-Osu is centered on the reactivity of the Osu ester and the

protective nature of the Trityl group.

The Role of the Trityl (Trt) Group
The triphenylmethyl (Trityl) group is a sterically hindered protecting group employed to prevent

the thiol group from participating in undesired reactions, such as oxidation to form disulfides.[3]

Its key feature is its lability under mild acidic conditions (e.g., trifluoroacetic acid - TFA), which

facilitates its removal without compromising the integrity of most peptide structures.[4][5] The

deprotection proceeds via the formation of a stable trityl cation.[1]

The Amine-Reactive Osu Ester
The O-succinimidyl ester is an activated form of a carboxylic acid. It readily reacts with

nucleophiles, most notably the primary amino groups found on the N-terminus of proteins or

the side chains of lysine residues, to form a stable amide linkage. This reaction releases N-

hydroxysuccinimide (NHS) as a byproduct.

Figure 1: Reaction of Mpa(Trt)-Osu with a primary amine.

Section 2: Hazard Identification and Safety Profile
While a specific Safety Data Sheet (SDS) for Mpa(Trt)-Osu is not widely available, a robust

hazard assessment can be constructed by analyzing its constituent chemical groups: the

Mpa(Trt)-OH core and the N-hydroxysuccinimide ester.

The precursor, S-Trityl-3-mercaptopropionic acid, is known to be harmful if swallowed and

causes skin, eye, and respiratory irritation.[6] Similarly, various N-hydroxysuccinimide esters

are classified as irritants.[7][8] Therefore, Mpa(Trt)-Osu should be handled as a hazardous

substance.
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Hazard Category Description Potential Effects

Acute Toxicity (Oral)
Based on Mpa(Trt)-OH, may

be harmful if swallowed.[6]

Nausea, vomiting, systemic

effects.

Skin Irritation

The NHS ester and Mpa(Trt)

core are known skin irritants.[6]

[8]

Redness, inflammation,

itching. Pre-existing dermatitis

may be accentuated.[7]

Eye Irritation

Causes serious eye irritation.

[6][8] Direct contact can cause

damage.[7]

Pain, redness, watering,

potential for serious eye

damage.

Respiratory Irritation
Inhalation of dust may cause

respiratory tract irritation.[6][8]

Coughing, shortness of breath,

irritation of the nasal

passages.

Reactivity

The Osu ester is moisture-

sensitive and will hydrolyze.

The Trt group is sensitive to

acid.

Loss of reactivity, degradation

of the compound.

Combustion Products

As a sulfur- and nitrogen-

containing organic compound,

combustion will produce toxic

gases.

Carbon monoxide (CO),

carbon dioxide (CO2), nitrogen

oxides (NOx), and sulfur

oxides (SOx).[7]

Section 3: Safe Handling, Storage, and Experimental
Protocols
Adherence to strict laboratory protocols is essential to mitigate the risks associated with

Mpa(Trt)-Osu.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

appropriate government standards (e.g., EN166 or NIOSH).[9]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling.[9]

Body Protection: A standard laboratory coat is required. Ensure it is laundered separately

from personal clothing.[8]

Respiratory Protection: All handling of the solid powder must be performed in a certified

chemical fume hood to avoid inhalation of dust.[10]
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Figure 2: Standard workflow for handling Mpa(Trt)-Osu.
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Storage and Stability
Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated

place.[10] To prevent hydrolysis of the Osu ester, storage under an inert atmosphere (e.g.,

argon or nitrogen) is highly recommended.

Incompatibilities: Keep away from water, strong acids, bases, oxidizing agents, and reducing

agents.[10]

Step-by-Step Handling Protocol
Preparation: Before opening the container, allow it to equilibrate to room temperature to

prevent condensation of moisture inside.

Aliquotting: Conduct all manipulations of the solid compound inside a chemical fume hood.

[10] Use appropriate tools to weigh the desired amount, taking care to avoid generating dust.

[8]

Solubilization: Dissolve the compound in a suitable anhydrous organic solvent, such as N,N-

Dimethylformamide (DMF), Dichloromethane (DCM), or Dimethyl sulfoxide (DMSO).[6]

Reaction: Add the Mpa(Trt)-Osu solution to the reaction mixture containing the amine

substrate under an inert atmosphere to prevent moisture contamination.

Post-Reaction: After the reaction is complete, quench appropriately and proceed with

purification.

Cleanup: Decontaminate all glassware and surfaces that have come into contact with the

reagent.

Section 4: Emergency and First Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[11]

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[10][12]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a physician or poison

control center.[10]

Spill Management
Minor Spills: For small amounts of solid, carefully sweep up the material, avoiding dust

creation, and place it in a sealed container for disposal.[8] Clean the spill area with a suitable

solvent and then wash with soap and water.

Major Spills: Evacuate the area. Alert emergency responders and ensure the area is well-

ventilated. Prevent the spill from entering drains.[9] Cleanup should only be performed by

trained personnel with appropriate PPE.

Section 5: Waste Disposal
All waste containing Mpa(Trt)-Osu or its byproducts must be treated as hazardous chemical

waste.

Solid Waste: Collect unused reagent and contaminated disposables (e.g., gloves, weighing

paper) in a designated, sealed hazardous waste container.
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Liquid Waste: Collect reaction mixtures and solvent washes in a separate, clearly labeled

hazardous waste container. Do not mix with incompatible waste streams.

Disposal: Dispose of all waste through a licensed waste disposal company, in accordance

with local, state, and federal regulations.[12]

This guide is intended for use by qualified research professionals. The information provided is

based on an analysis of the compound's chemical structure and data from analogous

substances. Always consult all available safety information and exercise caution when handling

any chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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